5-Fluoro-2-methoxy-3-methylbenzaldehyde
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Description
5-Fluoro-2-methoxy-3-methylbenzaldehyde is a substituted benzaldehyde derivative featuring a fluorine atom at the 5-position, a methoxy group at the 2-position, and a methyl group at the 3-position of the aromatic ring. This compound is of interest in organic synthesis, pharmaceuticals, and materials science due to the interplay of its electron-withdrawing (fluoro) and electron-donating (methoxy, methyl) substituents. Its structure allows for diverse reactivity, including participation in cross-coupling reactions, nucleophilic additions, and applications as a precursor for bioactive molecules .
Properties
Molecular Formula |
C9H9FO2 |
|---|---|
Molecular Weight |
168.16 g/mol |
IUPAC Name |
5-fluoro-2-methoxy-3-methylbenzaldehyde |
InChI |
InChI=1S/C9H9FO2/c1-6-3-8(10)4-7(5-11)9(6)12-2/h3-5H,1-2H3 |
InChI Key |
WHEQZZJCQKAWEG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C=O)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Electronic and Steric Effects
- Fluorine vs. Nitro Groups : The fluorine atom in the target compound is less electron-withdrawing than the nitro group in 5-methoxy-2-nitrobenzaldehyde, leading to milder deactivation of the aromatic ring. This makes the target compound more reactive toward electrophilic substitution compared to nitro-substituted analogs.
- Methyl vs. Acetyl Groups : The 3-methyl group in the target compound provides steric hindrance but is electron-donating via hyperconjugation. In contrast, the acetyl group in 5-acetyl-2-methoxybenzaldehyde is electron-withdrawing, polarizing the carbonyl for nucleophilic attacks.
- Heterocyclic Modifications : The oxadiazole ring in the biphenyl derivative and the pyridine ring in 5-(2-fluoropyridin-3-yl)-2-methoxybenzaldehyde introduce heteroatoms, enhancing bioactivity and material properties like fluorescence.
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